1-methyl-1-(4-methylcyclohex-3-enyl)ethyl valerate
1-methyl-1-(4-methylcyclohex-3-enyl)ethyl valerate
Alpha-Terpinyl pentanoate, also known as a-terpinyl pentanoic acid or terpinyl valerate, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Alpha-Terpinyl pentanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-terpinyl pentanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Terpinyl pentanoate has a floral and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
14481-55-1
VCID:
VC0087824
InChI:
InChI=1S/C15H26O2/c1-5-6-7-14(16)17-15(3,4)13-10-8-12(2)9-11-13/h8,13H,5-7,9-11H2,1-4H3
SMILES:
CCCCC(=O)OC(C)(C)C1CCC(=CC1)C
Molecular Formula:
C15H26O2
Molecular Weight:
238.37 g/mol
1-methyl-1-(4-methylcyclohex-3-enyl)ethyl valerate
CAS No.: 14481-55-1
Main Products
VCID: VC0087824
Molecular Formula: C15H26O2
Molecular Weight: 238.37 g/mol
| CAS No. | 14481-55-1 |
|---|---|
| Product Name | 1-methyl-1-(4-methylcyclohex-3-enyl)ethyl valerate |
| Molecular Formula | C15H26O2 |
| Molecular Weight | 238.37 g/mol |
| IUPAC Name | 2-(4-methylcyclohex-3-en-1-yl)propan-2-yl pentanoate |
| Standard InChI | InChI=1S/C15H26O2/c1-5-6-7-14(16)17-15(3,4)13-10-8-12(2)9-11-13/h8,13H,5-7,9-11H2,1-4H3 |
| Standard InChIKey | GIHNOWFSKYCHNL-UHFFFAOYSA-N |
| SMILES | CCCCC(=O)OC(C)(C)C1CCC(=CC1)C |
| Canonical SMILES | CCCCC(=O)OC(C)(C)C1CCC(=CC1)C |
| Density | d 0.93 |
| Description | Alpha-Terpinyl pentanoate, also known as a-terpinyl pentanoic acid or terpinyl valerate, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Alpha-Terpinyl pentanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-terpinyl pentanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Terpinyl pentanoate has a floral and fruity taste. |
| PubChem Compound | 85741 |
| Last Modified | Nov 11 2021 |
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